Cas no 1214622-55-5 (3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid)
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid
- AKOS015838522
- 3-ethyl-2-pyrazol-1-ylbenzoic acid
- 3-ETHYL-2-(1H-PYRAZOL-1-YL)BENZOICACID
- 1214622-55-5
-
- MDL: MFCD09054736
- Inchi: 1S/C12H12N2O2/c1-2-9-5-3-6-10(12(15)16)11(9)14-8-4-7-13-14/h3-8H,2H2,1H3,(H,15,16)
- InChI Key: JRLZTPHQMUWAMO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(CC)=C1N1C=CC=N1
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.1Ų
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 053718-500mg |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 500mg |
3851.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 053718-2.500g |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 2.500g |
11704.0CNY | 2021-07-05 | ||
| TRC | E927263-5mg |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic Acid |
1214622-55-5 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | E927263-10mg |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic Acid |
1214622-55-5 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | E927263-50mg |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic Acid |
1214622-55-5 | 50mg |
$ 135.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 053718-500mg |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 500mg |
3851CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 053718-2.500g |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 2.500g |
11704CNY | 2021-05-07 | ||
| Matrix Scientific | 053718-500mg |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 500mg |
$237.00 | 2023-09-10 | ||
| Matrix Scientific | 053718-2.500g |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 2.500g |
$720.00 | 2023-09-10 | ||
| Chemenu | CM371263-1g |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid |
1214622-55-5 | 95%+ | 1g |
$167 | 2023-01-03 |
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid
Comprehensive Overview of 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1214622-55-5)
3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1214622-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzoic acid backbone and pyrazole substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl group at the 3-position and a 1H-pyrazol-1-yl moiety at the 2-position, contributes to its distinct chemical properties and reactivity.
In recent years, the demand for heterocyclic compounds like 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies in oncology and autoimmune diseases. The compound's CAS No. 1214622-55-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.
The synthesis of 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid typically involves multi-step organic reactions, including alkylation and cyclization processes. Its carboxylic acid functionality allows for further derivatization, making it a valuable precursor for amide formation or esterification. This adaptability is crucial for medicinal chemists designing novel compounds with optimized pharmacokinetic profiles.
From an industrial perspective, CAS No. 1214622-55-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, manufacturers are exploring eco-friendly routes to produce such intermediates, reducing hazardous byproducts. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector, a topic highly searched in business and scientific communities.
Analytical characterization of 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid employs advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and structural integrity, critical for its use in high-value applications. The compound's solubility in polar organic solvents and its thermal stability are frequently studied parameters, as they influence formulation strategies in downstream products.
In the realm of intellectual property, CAS No. 1214622-55-5 appears in several patents related to crop protection and pharmaceutical formulations. Its pyrazole ring system is known to interact with biological targets, making it a key component in the development of next-generation pesticides with improved selectivity and reduced environmental persistence. This addresses the rising global concern about food security and sustainable agriculture.
Quality control standards for 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid are stringent, particularly when used in GMP (Good Manufacturing Practice) environments. Specifications typically include limits for residual solvents, heavy metals, and related substances, ensuring compliance with international pharmacopeias. These details are crucial for buyers searching for high-purity chemicals or reference standards.
Emerging applications of CAS No. 1214622-55-5 include its use in metal-organic frameworks (MOFs) and catalysis. The compound's ability to coordinate with metal ions through its carboxylate and pyrazole groups makes it interesting for materials scientists designing functional nanostructures. This intersects with the booming interest in nanotechnology and energy storage solutions.
From a commercial standpoint, suppliers of 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid often highlight its batch-to-batch consistency and scalability. These factors are critical for researchers comparing bulk suppliers versus small-scale providers, a common dilemma reflected in search engine queries about chemical sourcing strategies.
In conclusion, 3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1214622-55-5) represents a multifaceted compound bridging diverse scientific disciplines. Its ongoing exploration in life sciences, materials engineering, and industrial chemistry ensures its continued relevance in innovation-driven markets. As research evolves, this compound will likely remain a subject of both academic curiosity and practical utility.
1214622-55-5 (3-Ethyl-2-(1H-pyrazol-1-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)